4-Chloro-3-methoxy-2-bromomethyl-pyridine

• Molecular Formula: C7H7BrClNO
• Molecular Weight: 236.49 g/mol
• IUPAC Name: 2-(bromomethyl)-4-chloro-3-methoxypyridine
• InChI: InChI=1S/C7H7BrClNO/c1-11-7-5(9)2-3-10-6(7)4-8/h2-3H,4H2,1H3
• InChI Key: FOFSXFZRAOBLHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CN=C1CBr)Cl

Description

4-Chloro-3-methoxy-2-bromomethyl-pyridine is a useful research compound. Its molecular formula is C7H7BrClNO and its molecular weight is 236.49 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-3-methoxy-2-methyl-pyridine (6.12 g) is dissolved in carbon tetrachloride (80 ml) then N-bromo-succinimide (7.12 g) and benzoyl peroxide (1 g) are added. The reaction mixture is refluxed under UV irradiation for 1.5 hour. The solid is filtered after cooling and the solvent evaporated. The desired product is purified by chromatography on silica gel.